Cas no 20602-87-3 (Ethanedioic acid, dihexyl ester)

• Product Name: Ethanedioic acid, dihexyl ester
• CAS No: 20602-87-3
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 238906
• PubChem ID: 524363
• Update Time: 2025-04-19

Ethanedioic acid, dihexyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, dihexyl ester
• dihexyl oxalate
• DTXSID90335292
• di-n-hexyl oxalate
• SCHEMBL457867
• 20602-87-3
• Oxalic acid dihexyl ester

• Inchi： 1S/C14H26O4/c1-3-5-7-9-11-17-13(15)14(16)18-12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： VIGLJKSIDLNMGH-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCCCCCC)=O)CCCCCC

Computed Properties

• Exact Mass: 258.18318
• Monoisotopic Mass: 258.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6